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Compound of Interest

Compound Name: Simvastatin acid-d6

Cat. No.: B15613541 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds like Simvastatin acid-d6 is a critical aspect of laboratory safety and

environmental responsibility. Adherence to established protocols is essential to mitigate risks

and ensure compliance with regulatory standards. Simvastatin acid-d6, a deuterated form of

simvastatin acid, requires careful handling due to its potential environmental and health

impacts.[1][2]

Immediate Safety and Hazard Information
Simvastatin acid-d6 is classified as hazardous, with specific warnings for its effects on human

health and the environment. It is crucial to handle this compound with appropriate personal

protective equipment (PPE) and to be aware of its hazard classifications.

Key Hazard Statements:

Causes skin irritation.[2]

May cause harm to breast-fed children.[2]

Very toxic to aquatic life with long-lasting effects.[2][3]

In case of accidental exposure, it is important to follow first-aid measures promptly. For skin

contact, wash immediately with soap and water.[2][4] If inhaled, move to fresh air.[4] In case of

eye contact, rinse cautiously with water for several minutes.[2][3]
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Quantitative Data Summary
The following table summarizes the key identifiers and classifications for Simvastatin acid-d6,

providing a quick reference for safety and transportation information.

Identifier Value Source

CAS Number 1002347-71-8 [2][5]

UN Number UN3077 [2]

GHS Hazard Pictograms GHS07, GHS09 [2]

Hazard Statements H315, H362, H410 [2]

Signal Word Warning [2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe and compliant disposal of

Simvastatin acid-d6 in a laboratory setting. This procedure is designed to prevent

environmental contamination and ensure the safety of laboratory personnel.

1. Personal Protective Equipment (PPE): Before handling Simvastatin acid-d6, ensure you

are wearing the appropriate PPE as recommended by the Safety Data Sheet (SDS). This

includes:

Chemical-resistant gloves (e.g., nitrile).[2][5]

Safety glasses or goggles.[2][5]

A laboratory coat.[1]

2. Segregation of Waste:

Do not dispose of Simvastatin acid-d6, or materials contaminated with it, down the drain or

in the regular trash.[1]
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Segregate waste Simvastatin acid-d6 from non-hazardous waste to ensure it is handled as

chemical waste.[1]

3. Waste Collection and Containerization:

Collect all solid waste contaminated with Simvastatin acid-d6, including empty vials, pipette

tips, gloves, and bench paper, in a designated hazardous waste container.[1][6]

The container must be leak-proof, have a secure lid, and be clearly labeled as "Hazardous

Waste" with the full chemical name "Simvastatin acid-d6".[1]

4. Labeling and Storage:

The hazardous waste container must be labeled with the accumulation start date (the date

the first piece of waste is placed in the container).[1]

Store the container in a designated satellite accumulation area or a central storage area that

is secure and under the control of laboratory personnel.[1]

Keep the container closed at all times, except when adding waste.[1]

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor.[1]

Professional disposal ensures the waste is managed in an environmentally sound manner,

typically through incineration at a permitted facility.[1]

6. Decontamination:

After handling and disposal, decontaminate all non-disposable equipment that came into

contact with Simvastatin acid-d6.[6]

Wipe down work surfaces with an appropriate cleaning agent. All cleaning materials, such as

wipes, must also be disposed of as hazardous waste.[6]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Simvastatin acid-d6.
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Start: Handling Simvastatin Acid-d6

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Generate Simvastatin Acid-d6 Waste
(Solid or Contaminated Materials)

Segregate from Non-Hazardous Waste

Place in Labeled, Leak-Proof
Hazardous Waste Container

Store in Designated Accumulation Area

Arrange for Pickup by EHS or
Licensed Waste Contractor

Decontaminate Work Area and Equipment

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Simvastatin acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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